Cas no 2229352-42-3 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine)
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
- [2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine
- 2229352-42-3
- EN300-1731371
-
- Inchi: 1S/C12H23N3/c1-11(2,3)10-9(8-15(7)14-10)12(4,5)13-6/h8,13H,1-7H3
- InChI Key: SNTCDTGEEIBTPU-UHFFFAOYSA-N
- SMILES: N(C)C(C)(C)C1=CN(C)N=C1C(C)(C)C
Computed Properties
- Exact Mass: 209.189197746g/mol
- Monoisotopic Mass: 209.189197746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.8Ų
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1731371-0.05g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 0.05g |
$1224.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-0.1g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 0.1g |
$1283.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-0.25g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 0.25g |
$1341.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-0.5g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 0.5g |
$1399.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-1.0g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 1g |
$1458.0 | 2023-05-26 | ||
| Enamine | EN300-1731371-2.5g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 2.5g |
$2856.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-5.0g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 5g |
$4226.0 | 2023-05-26 | ||
| Enamine | EN300-1731371-10.0g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 10g |
$6266.0 | 2023-05-26 | ||
| Enamine | EN300-1731371-1g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 1g |
$1458.0 | 2023-09-20 | ||
| Enamine | EN300-1731371-5g |
[2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl](methyl)amine |
2229352-42-3 | 5g |
$4226.0 | 2023-09-20 |
2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine
Research Brief on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine (CAS: 2229352-42-3)
The compound 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine (CAS: 2229352-42-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and potential clinical implications.
Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. Its structural features, including the tert-butyl and pyrazole moieties, contribute to its high binding affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and in vitro assays to elucidate its mechanism of action, revealing interactions with key receptors and enzymes involved in disease pathogenesis.
One of the most notable findings is the compound's efficacy in preclinical models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Experimental data suggest that 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine exhibits neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These results have spurred further investigations into its pharmacokinetic properties, including bioavailability and metabolic stability, to assess its suitability for clinical trials.
In addition to its neurological applications, the compound has shown promise in oncology research. Preliminary studies indicate that it may act as an inhibitor of specific kinases involved in cancer cell proliferation. This dual functionality underscores its versatility and potential as a multi-target therapeutic agent. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active research.
Looking ahead, the integration of 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine into drug discovery pipelines will require collaborative efforts between chemists, biologists, and clinicians. Future studies should focus on refining its synthetic routes, exploring novel derivatives, and conducting rigorous safety assessments. The compound's unique profile positions it as a valuable tool for advancing our understanding of complex diseases and developing next-generation therapeutics.
2229352-42-3 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-2-yl(methyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)